Cas no 1431364-40-7 (3-Morpholin-4-ylmethyl-phenylamine dihydrochloride)
3-Morpholin-4-ylmethyl-phenylamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-MORPHOLIN-4-YLMETHYL-PHENYLAMINE DIHYDROCHLORIDE
- 3-Morpholin-4-ylmethyl-phenylamine dihydrochloride
-
- MDL: MFCD08456821
- Inchi: 1S/C11H16N2O.ClH/c12-11-3-1-2-10(8-11)9-13-4-6-14-7-5-13;/h1-3,8H,4-7,9,12H2;1H
- InChI Key: DVWCSKHLNQTYEH-UHFFFAOYSA-N
- SMILES: C(N1CCOCC1)C1C=CC=C(N)C=1.Cl
Computed Properties
- Exact Mass: 264.08
- Monoisotopic Mass: 264.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.5A^2
3-Morpholin-4-ylmethyl-phenylamine dihydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Morpholin-4-ylmethyl-phenylamine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR307794-1g |
3-Morpholin-4-ylmethyl-phenylamine dihydrochloride |
1431364-40-7 | 1g |
£81.00 | 2025-02-20 | ||
| abcr | AB387752-1 g |
3-Morpholin-4-ylmethyl-phenylamine dihydrochloride |
1431364-40-7 | 1 g |
€110.00 | 2023-07-19 | ||
| abcr | AB387752-1g |
3-Morpholin-4-ylmethyl-phenylamine dihydrochloride; . |
1431364-40-7 | 1g |
€106.80 | 2025-02-20 |
3-Morpholin-4-ylmethyl-phenylamine dihydrochloride Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 3-Morpholin-4-ylmethyl-phenylamine dihydrochloride
Recent Advances in the Study of 3-Morpholin-4-ylmethyl-phenylamine Dihydrochloride (CAS: 1431364-40-7)
The compound 3-Morpholin-4-ylmethyl-phenylamine dihydrochloride (CAS: 1431364-40-7) has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.
Recent studies have highlighted the role of 3-Morpholin-4-ylmethyl-phenylamine dihydrochloride as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and this compound's structural features make it a promising scaffold for developing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating specific kinase pathways, leading to reduced tumor growth in preclinical models.
In addition to its anticancer potential, research has explored the compound's utility in neurological disorders. A team at the University of Cambridge reported that derivatives of 3-Morpholin-4-ylmethyl-phenylamine dihydrochloride exhibit neuroprotective effects in models of Parkinson's disease. The study, published in ACS Chemical Neuroscience, identified its ability to cross the blood-brain barrier and modulate dopamine-related pathways, suggesting a potential therapeutic avenue for neurodegenerative diseases.
The synthesis and optimization of 3-Morpholin-4-ylmethyl-phenylamine dihydrochloride have also been a focus of recent work. Advances in green chemistry have enabled more efficient and sustainable production methods. A 2024 paper in Organic Process Research & Development detailed a novel catalytic process that reduces waste and improves yield, addressing previous challenges in large-scale synthesis.
Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate variability in bioavailability, prompting ongoing research into formulation strategies. Collaborative efforts between academic and industrial researchers are underway to optimize its delivery and enhance therapeutic outcomes.
In conclusion, 3-Morpholin-4-ylmethyl-phenylamine dihydrochloride (CAS: 1431364-40-7) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span oncology, neurology, and beyond, with ongoing research aimed at overcoming current limitations. Continued exploration of its mechanisms and derivatives will likely yield further breakthroughs in the coming years.
1431364-40-7 (3-Morpholin-4-ylmethyl-phenylamine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)